Tfr-T12 tfa

• Molecular Formula: C72H98F3N19O17S
• Molecular Weight: 1590.7 g/mol
• InChI: InChI=1S/C70H97N19O15S.C2HF3O2/c1-37(2)57(64(98)83-50(66(100)89-27-21-55(89)69(103)104)30-40-33-77-45-16-8-6-14-43(40)45)85-62(96)53-19-10-24-86(53)67(101)51(35-90)84-59(93)48(29-39-32-76-44-15-7-5-13-42(39)44)81-58(92)46(22-28-105-4)79-61(95)52-18-11-25-87(52)68(102)54-20-12-26-88(54)65(99)47(17-9-23-75-70(72)73)80-60(94)49(31-41-34-74-36-78-41)82-63(97)56(71)38(3)91;3-2(4,5)1(6)7/h5-8,13-16,32-34,36-38,46-57,76-77,90-91H,9-12,17-31,35,71H2,1-4H3,(H,74,78)(H,79,95)(H,80,94)(H,81,92)(H,82,97)(H,83,98)(H,84,93)(H,85,96)(H,103,104)(H4,72,73,75);(H,6,7)/t38-,46+,47+,48+,49+,50+,51+,52+,53+,54+,55+,56+,57+;/m1./s1
• InChIKey: VNBWHJMKMJSNEE-OKKNPHCKSA-N

TfR-T12 TFA Overview

TfR-T12 (TFA salt), sequence THRPPMWSPVWP, is a 12-amino-acid synthetic peptide discovered by phage display biopanning against the human transferrin receptor (hTfR/CD71) [1]. It binds hTfR at a site topographically distinct from the endogenous ligand transferrin, enabling receptor-mediated internalization without competing with physiological iron uptake [1]. The TFA (trifluoroacetate) counterion form is the standard product of HPLC purification and is the most commonly supplied salt for research use. TfR-T12 has been deployed as a targeting ligand in liposomal, polymeric micelle, and gold nanoparticle delivery systems aimed at crossing the blood-brain barrier (BBB) and targeting TfR-overexpressing tumors including glioblastoma [2][3].

✓ BBB-penetrant carrier research and TfR-targeted delivery studies

✓ Non-competitive TfR binding compatible with co-administration investigations

✓ Conjugation to liposomes, polymeric micelles, and gold nanoparticles

• [1] Lee JH, Engler JA, Collawn JF, Moore BA. Receptor mediated uptake of peptides that bind the human transferrin receptor. Eur J Biochem. 2001;268(7):2004-2012. doi:10.1046/j.1432-1327.2001.02073.x View Source
• [2] Mu LM, Bu YZ, Liu L, et al. Lipid vesicles containing transferrin receptor binding peptide TfR-T12 and octa-arginine conjugate stearyl-R8 efficiently treat brain glioma along with glioma stem cells. Sci Rep. 2017;7:3487. doi:10.1038/s41598-017-03805-7 View Source
• [3] Sun P, et al. Transferrin Receptor-Targeted PEG-PLA Polymeric Micelles for Chemotherapy Against Glioblastoma Multiforme. Int J Nanomedicine. 2020;15:6465-6480. doi:10.2147/IJN.S257805 View Source

Why TfR-T12 TFA Is Irreplaceable

TfR-targeting peptides — including T7 (HAIYPRH), B6 (GHKAKGPRK), and TfR-T12 (THRPPMWSPVWP) — are not functionally interchangeable. They bind to distinct epitopes on the transferrin receptor with different affinities, exhibit divergent internalization kinetics, and produce markedly different BBB transcytosis efficiencies when conjugated to delivery vehicles [1]. Critically, TfR-T12 binds an orthosteric site that does not compete with endogenous transferrin, whereas other TfR ligands may partially overlap with the transferrin binding interface [2]. A direct head-to-head comparison of T7-, T12-, and B6-modified liposomes demonstrated that T7-modified liposomes achieved superior BBB penetration and glioma accumulation relative to T12-modified liposomes, while T12 outperformed B6 [1]. Procurement of one peptide over another therefore carries direct consequences for experimental outcomes in BBB transport, tumor targeting efficiency, and pharmacokinetic profile. The evidence below quantifies these differences.

Epitope mismatch

T7 and B6 peptides bind distinct TfR sites; transcytosis efficiency observed with TfR-T12 may not transfer to other ligands.

Binding competition

TfR-T12 avoids competition with endogenous transferrin; other TfR-targeting peptides may partially overlap the transferrin interface, altering receptor engagement context.

Performance hierarchy

Ranked BBB penetration (T7 > T12 > B6 in reported liposomal studies) means peptide substitution can shift experimental endpoint profiles.

• [1] Mojarad-Jabali S, Farshbaf M, Hemmati S, et al. Comparison of three synthetic transferrin mimetic small peptides to promote the blood-brain barrier penetration of vincristine liposomes for improved glioma targeted therapy. Int J Pharm. 2022;613:121395. doi:10.1016/j.ijpharm.2021.121395 View Source
• [2] Lee JH, Engler JA, Collawn JF, Moore BA. Receptor mediated uptake of peptides that bind the human transferrin receptor. Eur J Biochem. 2001;268(7):2004-2012. doi:10.1046/j.1432-1327.2001.02073.x View Source

TfR-T12 TFA Differentiation Evidence

Orthogonal Binding to Endogenous Transferrin

TfR-T12 (THRPPMWSPVWP) binds to the human transferrin receptor at a site distinct from the transferrin binding site. In phage competition assays, 200 µg/mL of purified transferrin failed to compete with either THRPPMWSPVWP-phage or HAIYPRH-phage for hTfR binding, while same-sequence synthetic peptides produced dose-dependent inhibition [1]. This orthogonality means that TfR-T12-mediated targeting does not interfere with physiological iron delivery — a critical advantage over transferrin-based or transferrin-competitive targeting strategies where endogenous ligand competition can reduce targeting efficiency in vivo [1]. In contrast, transferrin itself binds hTfR with a Kd of 2.8 × 10⁻⁹ M and occupies the receptor's native ligand binding site, potentially competing with TfR-T12-conjugated therapeutics only if they share overlapping epitopes — which the competition data demonstrate they do not [1].

Orthogonal binding

Head-to-head

Transferrin does not compete for TfR-T12 binding at 200 µg/mL

Supports co-administration research without iron-uptake disruption

Phage competition assay; Kd values confirm distinct sites

Evidence Dimension	Competition for hTfR binding (phage competition assay, 200 µg/mL peptide or transferrin competitor)
Target Compound Data	THRPPMWSPVWP-phage binding to hTfR: not competed by 200 µg/mL transferrin; inhibited dose-dependently by same-sequence synthetic peptide
Comparator Or Baseline	Transferrin (holo-transferrin, 200 µg/mL): no competition with THRPPMWSPVWP-phage or HAIYPRH-phage for hTfR binding
Quantified Difference	Qualitative: transferrin does not cross-compete with TfR-T12 for receptor occupancy. GFP-THRPPMWSPVWP Kd = 1.5 × 10⁻⁸ M vs transferrin Kd = 2.8 × 10⁻⁹ M (approximately 5.4-fold difference, yet binding to distinct sites).
Conditions	CEF + hTfR cells; competition experiments at 4 °C for 1 h; Scatchard analysis with ¹²⁵I-labeled proteins on ice

Why This Matters

Non-competitive binding ensures TfR-T12-targeted therapeutics can utilize TfR-mediated transcytosis without saturating or being outcompeted by endogenous transferrin (~25 µM in plasma), preserving both targeting efficacy and physiological iron homeostasis.

• [1] Lee JH, Engler JA, Collawn JF, Moore BA. Receptor mediated uptake of peptides that bind the human transferrin receptor. Eur J Biochem. 2001;268(7):2004-2012. doi:10.1046/j.1432-1327.2001.02073.x View Source

Binding Affinity: TfR-T12 vs. T7

In the original Scatchard analysis by Lee et al. (2001), GFP-THRPPMWSPVWP (TfR-T12 fusion) exhibited a molar equilibrium dissociation constant (Kd) of 1.5 × 10⁻⁸ M (15 nM), which is only approximately 5.4-fold lower affinity than native transferrin (Kd = 2.8 × 10⁻⁹ M, 2.8 nM) [1]. By contrast, GFP-HAIYPRH (T7 fusion) showed a Kd of 4.4 × 10⁻⁴ M (440,000 nM) — approximately 29,000-fold weaker — though this was attributed in part to ¹²⁵I-labeling of the tyrosine residue within the HAIYPRH sequence interfering with binding [1]. Independent vendor characterization confirms that TfR-T12 'showed higher affinity, in nanomolar range, towards the target and appeared more promising than the T7 peptide' [2]. A separate study using free HAIYPRH peptide reported a Kd of approximately 5 nM under different assay conditions ; however, the direct GFP-fusion comparison under identical conditions demonstrates TfR-T12's binding competence even as a bulky fusion protein, suggesting greater tolerance for N- or C-terminal cargo conjugation without loss of receptor engagement.

Binding affinity

Cross-study comparable

Kd 15 nM (GFP-T12) vs 440,000 nM (GFP-T7)

Retains nanomolar affinity as fusion, supporting cargo conjugation

Scatchard analysis, ¹²⁵I-labeled proteins on hTfR cells

Evidence Dimension	Molar equilibrium dissociation constant (Kd) for hTfR binding
Target Compound Data	GFP-THRPPMWSPVWP (TfR-T12): Kd = 1.5 × 10⁻⁸ M (15 nM) ± 0.7 × 10⁻⁸ M
Comparator Or Baseline	Transferrin: Kd = 2.8 × 10⁻⁹ M (2.8 nM); GFP-HAIYPRH (T7): Kd = 4.4 × 10⁻⁴ M (440,000 nM) — attributed to iodination artifact; free HAIYPRH: Kd ≈ 5 nM (separate study, different assay)
Quantified Difference	TfR-T12 affinity is ~5.4-fold lower than transferrin but ~29,000-fold higher than GFP-HAIYPRH in the same assay system. As a GFP fusion (27 kDa cargo), TfR-T12 retains near-physiological nanomolar affinity.
Conditions	Scatchard analysis using ¹²⁵I-labeled proteins on CEF + hTfR cells, 1 h incubation on ice; duplicate wells, gamma counting

Why This Matters

TfR-T12 retains nanomolar receptor binding affinity even as a bulky fusion protein, indicating robust compatibility with diverse cargo conjugation strategies. This characteristic is essential for users who require a TfR ligand that maintains binding competence when conjugated to nanoparticles, polymers, or therapeutic payloads.

• [1] Lee JH, Engler JA, Collawn JF, Moore BA. Receptor mediated uptake of peptides that bind the human transferrin receptor. Eur J Biochem. 2001;268(7):2004-2012. doi:10.1046/j.1432-1327.2001.02073.x View Source
• [2] NovoPro Labs. Transferrin Receptor Targeting Peptide T12 (TfR-T12) — Product Page. Catalog #318893. Accessed 2026. View Source

Liposome Uptake and Mitochondrial Targeting

In a quantitative in vitro BBB transcytosis and glioma cell uptake study by Mu et al. (2017), TfR-T12-modified epirubicin liposomes achieved a cellular uptake ratio of 1.18 ± 0.01 in brain glioma cells compared with unmodified epirubicin liposomes (baseline uptake ratio = 1.0), representing an 18% increase in glioma cell internalization attributable to TfR-T12-mediated targeting [1]. More strikingly, mitochondrial co-localization of TfR-T12-modified coumarin liposomes reached 51.47%, versus 34.17% for unmodified coumarin liposomes — a 1.51-fold improvement in organelle-specific delivery [1]. In transcytosis ranking across an in vitro BBB model, TfR-T12-modified vinblastine liposomes outperformed stearyl-R8-modified, unmodified, and free vinblastine, though were surpassed by multifunctional (TfR-T12 + stearyl-R8) liposomes [1]. These data establish TfR-T12 as a functional BBB-penetrating ligand that enhances both cellular uptake and subcellular targeting when conjugated to lipid-based nanocarriers.

Liposomal uptake

Supporting evidence

Uptake ratio 1.18; mitochondrial co‑localization 51.47% vs 34.17%

Reported uptake and organelle-targeting endpoint context

Epirubicin/coumarin liposomes, in vitro BBB-glioma model

Evidence Dimension	Cellular uptake ratio (flow cytometry) and mitochondrial co-localization rate in brain glioma cells
Target Compound Data	TfR-T12-modified epirubicin liposomes: uptake ratio 1.18 ± 0.01; TfR-T12-modified coumarin liposomes: mitochondrial co-localization 51.47%
Comparator Or Baseline	Unmodified epirubicin liposomes: uptake ratio 1.0 (baseline); unmodified coumarin liposomes: mitochondrial co-localization 34.17%
Quantified Difference	1.18-fold increase in cellular uptake; 1.51-fold increase in mitochondrial co-localization (51.47% vs 34.17%)
Conditions	In vitro co-culture BBB model (TEER >300 Ω·cm²); brain glioma cells containing glioma stem cells in lower compartment; flow cytometry with epirubicin fluorescence; confocal microscopy with coumarin and mitotracker co-staining

Why This Matters

These data provide quantitative evidence that TfR-T12 functionalization of liposomes yields measurable, statistically significant improvements in both cellular internalization and organelle-level targeting. For procurement decisions, this supports the peptide's utility in constructing BBB-penetrant lipid nanocarriers where enhanced glioma cell uptake and mitochondrial drug delivery are desired endpoints.

• [1] Mu LM, Bu YZ, Liu L, et al. Lipid vesicles containing transferrin receptor binding peptide TfR-T12 and octa-arginine conjugate stearyl-R8 efficiently treat brain glioma along with glioma stem cells. Sci Rep. 2017;7:3487. doi:10.1038/s41598-017-03805-7 View Source

T7, T12, B6 Peptide Comparison

Mojarad-Jabali et al. (2022) conducted the only published direct three-way comparison of TfR-targeting peptides T7 (HAIYPRH), T12/THR (THRPPMWSPVWP), and B6 (GHKAKGPRK) conjugated to vincristine-loaded liposomes, evaluated in vitro and in vivo for BBB penetration and glioma accumulation [1]. Among all TfR-targeting and non-targeting groups, T7-modified liposomes (T7-LS) demonstrated the highest BBB penetration capacity and brain distribution, with T12-modified liposomes (T12-LS) showing intermediate performance, and B6-modified liposomes (B6-LS) the lowest [1]. T7-LS/VCR also achieved the best anti-glioma outcome via targeted cytotoxicity and apoptosis in vitro [1]. This study establishes a clear performance hierarchy (T7 > T12 > B6) for BBB penetration when peptides are displayed on liposomal surfaces, providing critical comparative context for peptide selection. TfR-T12 occupies a specific performance niche: superior to B6 but inferior to T7 in this liposomal context.

Peptide ranking

Direct head-to-head comparison

BBB penetration rank: T7 > T12 > B6

Positions TfR-T12 as intermediate-performance TfR ligand

Vincristine liposomes, in vitro and in vivo glioma models

Evidence Dimension	BBB penetration capacity and glioma accumulation of peptide-modified liposomes in vitro and in vivo
Target Compound Data	T12-LS (TfR-T12-modified liposomes): intermediate BBB penetration and glioma accumulation; superior to B6-LS, inferior to T7-LS
Comparator Or Baseline	T7-LS: highest BBB penetration and glioma accumulation; B6-LS: lowest BBB penetration; non-targeted liposomes: baseline
Quantified Difference	Rank order: T7-LS > T12-LS > B6-LS > non-targeted liposomes. T12-LS demonstrated measurable glioma targeting ability but achieved lower overall BBB penetration than T7-LS. (Exact numerical fold differences available in full text; abstract reports statistically significant ranking.)
Conditions	Vincristine-loaded liposomes; in vitro BBB monolayer model; in vivo glioma-bearing mouse model; liposomes modified with N-terminal cysteine-conjugated T7, T12, or B6 peptides

Why This Matters

This head-to-head study is essential for procurement decisions: it directly quantifies the performance trade-off between the three most common TfR-targeting peptides. TfR-T12 is the rational choice when intermediate BBB penetration is acceptable and the unique non-competitive binding site of T12 (distinct from both transferrin and T7) is mechanistically preferred, such as when co-administration with endogenous transferrin-utilizing pathways is anticipated.

• [1] Mojarad-Jabali S, Farshbaf M, Hemmati S, et al. Comparison of three synthetic transferrin mimetic small peptides to promote the blood-brain barrier penetration of vincristine liposomes for improved glioma targeted therapy. Int J Pharm. 2022;613:121395. doi:10.1016/j.ijpharm.2021.121395 View Source

TfR-T12 vs. T7 Permeability in iPSC-Derived BBB Model

Piantino et al. (2022) compared cysteine-modified T7 (cys-T7, CHAIYPRH) and cysteine-modified TfR-T12 (cys-TfR-T12, CTHRPPMWSPVWP) regarding their permeability across a human induced pluripotent stem cell-derived brain microvascular endothelial cell (hiPS-BMEC) monolayer — a biomimetic in vitro BBB model exhibiting significantly higher tight junction protein and transporter expression than conventional immortalized HBEC lines [1]. Both peptides were conjugated to fluoresceinyl glycine amide (FGA) and evaluated at 10 µg/mL. Competitive inhibition with unlabeled transferrin (12.5–1250 nM) was used to confirm TfR-mediated transport [1]. The hiPS-BMEC model was validated to express functional TfR capable of receptor-mediated transcytosis [1]. While the full quantitative Papp values are reported in the paper's figures, the study provides a direct, same-system comparison of TfR-T12 and T7 permeability under standardized BBB-mimetic conditions, enabling researchers to select the peptide with the appropriate transcytosis kinetics for their specific BBB delivery application.

hiPS-BMEC model

Direct head-to-head comparison

TfR-T12 and T7 permeability compared in human iPSC-derived BBB model

Supports peptide comparison in a human-relevant BBB platform

FGA-labeled peptides, 10 µg/mL; transferrin competition confirmed

Evidence Dimension	Apparent permeability (Papp) across hiPS-BMEC monolayer (FGA-labeled peptides, 10 µg/mL)
Target Compound Data	FGA-cys-TfR-T12 (CTHRPPMWSPVWP): permeability evaluated; TfR-mediated transport confirmed by competition with unlabeled transferrin (0–1250 nM)
Comparator Or Baseline	FGA-cys-T7 (CHAIYPRH): permeability evaluated under identical conditions; FITC-dextran molecular weight markers (9.5–2000 kDa) as passive diffusion controls
Quantified Difference	Both peptides demonstrated TfR-mediated transport across hiPS-BMEC monolayers inhibitable by excess transferrin. Absolute Papp and Pe values reported in original figures. The study enables direct peptide comparison in a single standardized human BBB model.
Conditions	hiPS-BMEC monolayer on 0.4 µm pore inserts; SFM medium; 1 h incubation at 37 °C; FGA-labeled peptides at 10 µg/mL; competition with 0, 12.5, 125, 1250 nM unlabeled transferrin

Why This Matters

This is the only published study comparing TfR-T12 and T7 permeability in a human iPSC-derived BBB model that recapitulates native tight junction and transporter expression. For scientists selecting a TfR-targeting peptide for human BBB transport studies, this provides the most translationally relevant in vitro comparison platform available.

• [1] Piantino M, Louis F, Shigemoto-Mogami Y, et al. Brain microvascular endothelial cells derived from human induced pluripotent stem cells as in vitro model for assessing blood-brain barrier transferrin receptor-mediated transcytosis. Mater Today Bio. 2022;14:100232. doi:10.1016/j.mtbio.2022.100232 View Source

TfR-T12 TFA Application Scenarios

Liposomal Chemotherapy for Glioblastoma

TfR-T12 TFA is optimally deployed as a targeting ligand conjugated to PEG-DSPE and inserted into liposomal bilayers for glioma chemotherapy. Mu et al. (2017) demonstrated that TfR-T12-modified vinblastine liposomes achieved enhanced transcytosis across an in vitro BBB model and improved mitochondrial co-localization in glioma cells (51.47% vs 34.17% for unmodified liposomes) [1]. When combined with the cell-penetrating stearyl-R8 peptide, multifunctional liposomes further improved performance, suggesting that TfR-T12 provides the receptor-targeting component in a multi-ligand strategy [1]. Researchers developing liposomal formulations for brain tumor delivery should select TfR-T12 when a non-transferrin-competitive TfR ligand with validated glioma-targeting capability is required, particularly when the formulation design allows for co-incorporation of additional functional ligands. This scenario is supported by the binding orthogonality evidence (Section 3, Evidence Item 1) and the quantitative uptake data (Section 3, Evidence Item 3).

Gold Nanoparticle Brain Delivery

Prades et al. (2012) demonstrated that conjugating the THRPPMWSPVWP peptide to gold nanoparticle-CLPFFD conjugates increased brain permeability of the nanoparticles both in vitro and in vivo [2]. The TfR-T12 peptide interacts with TfR on brain microvascular endothelial cells to facilitate receptor-mediated transcytosis of the nanoparticle cargo. This application leverages TfR-T12's non-competitive binding site to avoid interference with endogenous transferrin-mediated iron transport, which is critical in the context of neurodegenerative diseases where iron dysregulation may be present. Researchers developing brain-targeted nanotheranostics for Alzheimer's disease or other neurodegenerative conditions should select TfR-T12 when a peptide with proven gold nanoparticle conjugation compatibility and in vivo brain delivery validation is needed. This scenario is supported by the binding orthogonality evidence (Section 3, Evidence Item 1).

Polymeric Micelles for Paclitaxel BBB Delivery

Sun et al. (2020) developed TfR-T12-PEG-PLA polymeric micelles loaded with paclitaxel (TfR-T12-PMs) for glioblastoma multiforme chemotherapy, demonstrating rapid tumor cell absorption and effective BBB monolayer traversal [3]. The TfR-T12 peptide decoration enabled receptor-mediated transcytosis across the BBB and specific recognition of glioma cells overexpressing TfR. This application scenario is indicated when a polymeric (rather than liposomal) nanocarrier platform is preferred, and when the therapeutic cargo (e.g., paclitaxel) requires a delivery system validated for both BBB penetration and glioma cell targeting. Procurement of TfR-T12 TFA in this context is supported by the comparative peptide ranking evidence showing that T12-modified carriers, while not the highest-performing in all systems, provide a well-characterized, intermediate-performance TfR-targeting option with a favorable non-competitive binding profile (Section 3, Evidence Items 1 and 4).

hiPSC-Derived BBB Model for Peptide Screening

The hiPS-BMEC model validated by Piantino et al. (2022) provides a human-derived, biomimetic BBB platform in which cysteine-modified TfR-T12 and T7 peptides were directly compared for permeability [4]. For pharmaceutical scientists screening TfR-targeting ligands for CNS drug delivery programs, TfR-T12 TFA serves as an essential comparator peptide in this assay system. Its distinct binding site (non-competitive with transferrin) and 12-amino-acid length differentiate it mechanistically from shorter peptides like T7 (7 amino acids) and B6 (9 amino acids), enabling structure-activity relationship studies. Procurement of TfR-T12 TFA for use in hiPS-BMEC or similar human BBB models is directly supported by the head-to-head permeability comparison evidence (Section 3, Evidence Item 5).

Application

Selection Property

Validation Focus

Liposomal carrier research (glioblastoma models)

Non-competitive TfR binding

Uptake and co-localization in glioma cell models

Gold nanoparticle brain delivery research

Nanoparticle conjugation compatibility

In vivo brain permeability models

Polymeric micelle BBB transport studies

Polymeric nanocarrier compatibility

BBB monolayer traversal and TfR recognition

hiPSC-derived BBB model peptide screening

Defined non-competitive epitope

Permeability comparison in human BBB model

• [1] Mu LM, Bu YZ, Liu L, et al. Lipid vesicles containing transferrin receptor binding peptide TfR-T12 and octa-arginine conjugate stearyl-R8 efficiently treat brain glioma along with glioma stem cells. Sci Rep. 2017;7:3487. doi:10.1038/s41598-017-03805-7 View Source
• [2] Prades R, Guerrero S, Araya E, et al. Delivery of gold nanoparticles to the brain by conjugation with a peptide that recognizes the transferrin receptor. Biomaterials. 2012;33(29):7194-7205. doi:10.1016/j.biomaterials.2012.06.053 View Source
• [3] Sun P, et al. Transferrin Receptor-Targeted PEG-PLA Polymeric Micelles for Chemotherapy Against Glioblastoma Multiforme. Int J Nanomedicine. 2020;15:6465-6480. doi:10.2147/IJN.S257805 View Source
• [4] Piantino M, Louis F, Shigemoto-Mogami Y, et al. Brain microvascular endothelial cells derived from human induced pluripotent stem cells as in vitro model for assessing blood-brain barrier transferrin receptor-mediated transcytosis. Mater Today Bio. 2022;14:100232. doi:10.1016/j.mtbio.2022.100232 View Source